[(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid

• IUPAC Name: 2-(3-ethyl-8-methoxy-2-methylquinolin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C15H17NO3S/c1-4-10-9(2)16-14-11(6-5-7-12(14)19-3)15(10)20-8-13(17)18/h5-7H,4,8H2,1-3H3,(H,17,18)
• InChI Key: KSMLPFBRPKIXBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2C(=C1SCC(=O)O)C=CC=C2OC)C
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

[(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid, also known as EMAQA, is a chemical compound that has shown promising results in scientific research. EMAQA is a quinoline derivative that has been synthesized through a multi-step process. This compound has been found to have a wide range of biochemical and physiological effects, making it a potential candidate for further research.

Mechanism of Action

The mechanism of action of [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid is not fully understood, but it is thought to involve the inhibition of topoisomerase II, an enzyme that is involved in DNA replication and cell division. By inhibiting this enzyme, [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid can prevent cancer cells from dividing and proliferating.
Biochemical and Physiological Effects:
In addition to its anticancer properties, [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has been found to have other biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has also been found to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid in lab experiments is that it has shown promising results in inhibiting the growth of various cancer cell lines. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to determine the optimal dosage and treatment regimen.

Future Directions

There are several future directions for research on [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid. One area of interest is exploring its potential use in combination with other anticancer agents to enhance its effectiveness. Another area of research is investigating the mechanism of action in more detail to better understand how [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid works. Additionally, further studies are needed to determine the optimal dosage and treatment regimen for [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid in order to maximize its potential as an anticancer agent.
In conclusion, [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid is a promising compound that has shown potential as an anticancer agent. Its multi-step synthesis process and wide range of biochemical and physiological effects make it an interesting candidate for further research. While there are still many questions to be answered about its mechanism of action and optimal dosage, [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid holds promise for the future of cancer treatment.

Synthesis Methods

The synthesis of [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid involves multiple steps, starting with the reaction of 3-ethyl-8-methoxy-2-methylquinoline with thionyl chloride to form 3-chloro-8-methoxy-2-methylquinoline. This intermediate is then reacted with sodium hydrosulfide to form the thiol compound, which is then esterified with acetic acid to form [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid.

Scientific Research Applications

[(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has been studied for its potential use as an anticancer agent. In vitro studies have shown that [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. [(3-ethyl-8-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has also been found to induce apoptosis, or programmed cell death, in cancer cells.